Cas no 873936-18-6 (Benzoic acid, 3,5-dihydroxy-4-methoxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester)

Benzoic acid, 3,5-dihydroxy-4-methoxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester structure
873936-18-6 structure
Product Name:Benzoic acid, 3,5-dihydroxy-4-methoxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester
CAS No:873936-18-6
MF:C24H22O11
MW:486.424888134003
CID:1888016
Update Time:2022-09-22

Benzoic acid, 3,5-dihydroxy-4-methoxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,5-dihydroxy-4-methoxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester
    • Benzoic acid, 3,5-dihydroxy-4-methoxy-, (2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester
    • Inchi： 1S/C24H22O11/c1-32-19-6-10(3-15(27)21(19)30)22-20(9-13-14(26)7-12(25)8-18(13)34-22)35-24(31)11-4-16(28)23(33-2)17(29)5-11/h3-8,20,22,25-30H,9H2,1-2H3/t20-,22-/m1/s1
    • InChI Key： FWMWQVXVRQBFSE-IFMALSPDSA-N
    • SMILES： C(O[C@@H]1CC2=C(O)C=C(O)C=C2O[C@@H]1C1=CC(OC)=C(O)C(O)=C1)(=O)C1=CC(O)=C(OC)C(O)=C1

Benzoic acid, 3,5-dihydroxy-4-methoxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester Production Method

Production Method 1

989-51-5 989-51-5
873936-18-6 873936-18-6
298700-57-9 298700-57-9
298700-56-8 298700-56-8
224434-07-5 224434-07-5
173484-92-9 173484-92-9
83104-87-4 83104-87-4
Reaction Conditions
1.1 Solvents: Diethyl ether ;  3.5 h, -50 °C
1.2 Reagents: Acetic acid
Reference
Synthesis of methyl derivatives of epigallocatechin gallate (EGCg) and their stabilities
Yanase, Emiko; et al, ITE Letters on Batteries, 2005, 6(1), 34-37

Benzoic acid, 3,5-dihydroxy-4-methoxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester Raw materials

Benzoic acid, 3,5-dihydroxy-4-methoxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester Preparation Products

Benzoic acid, 3,5-dihydroxy-4-methoxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester Related Literature

873936-18-6 (Benzoic acid, 3,5-dihydroxy-4-methoxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester) Related Products

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司